2,2,2-Trifluoro-1-(pyridin-4-YL)ethanamine
Overview
Description
Scientific Research Applications
Ethylene Oligomerization Studies
2,2,2-Trifluoro-1-(pyridin-4-YL)ethanamine has been utilized in ethylene oligomerization studies. Nickel(II) complexes chelated by (amino)pyridine ligands, including derivatives of this compound, have demonstrated significant activity in producing ethylene dimers and other oligomers. These findings are supported by both experimental and density functional theory studies, indicating the potential of these compounds in industrial applications (Nyamato, Ojwach, & Akerman, 2016).
DNA Binding and Nuclease Activity
Another research application involves the study of DNA binding, nuclease activity, and cytotoxicity of Cu(II) complexes of tridentate ligands, which include derivatives of this compound. These complexes have shown good DNA binding propensity and minor structural changes in calf thymus DNA, which is critical for understanding interactions at the molecular level (Kumar et al., 2012).
Applications in Catalysis
The compound has also been studied for its potential in catalysis. It has been used in synthesizing palladium(II) complexes as selective ethylene dimerization catalysts. These studies combine experimental and theoretical approaches to explore the effectiveness of these complexes in catalysis, opening up possibilities for their use in chemical manufacturing (Nyamato, Ojwach, & Akerman, 2015).
Synthesis of Asymmetric Compounds
Furthermore, this compound has been utilized in the asymmetric synthesis of various compounds. For instance, it has been used in the synthesis of trifluoro-1-(2-methyl-1H-indol-1-yl) ethanamine, a compound of interest in medicinal chemistry (Yang Jia-li, 2015).
Corrosion Inhibition Studies
In addition, this compound has been explored in corrosion inhibition studies on mild steel, particularly in the context of Schiff base complexes. These studies are vital for the development of new materials and methods to prevent corrosion in industrial settings (Das et al., 2017).
properties
IUPAC Name |
2,2,2-trifluoro-1-pyridin-4-ylethanamine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7F3N2/c8-7(9,10)6(11)5-1-3-12-4-2-5/h1-4,6H,11H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWCZMOYKIBMJDB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC=C1C(C(F)(F)F)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7F3N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90696779 | |
Record name | 2,2,2-Trifluoro-1-(pyridin-4-yl)ethan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90696779 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1060815-28-2 | |
Record name | 2,2,2-Trifluoro-1-(pyridin-4-yl)ethan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90696779 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.